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Introduction
Cefixime is a third-generation cephalosporin antibiotic widely used to treat a variety of bacterial

infections. Accurate and reliable quantification of cefixime in bulk drug substances and

pharmaceutical formulations is crucial for quality control and research purposes.

Spectrophotometry offers a simple, cost-effective, and rapid alternative to more complex

chromatographic methods for this purpose. This document provides detailed protocols for

various spectrophotometric methods for the determination of cefixime concentration, including

direct UV spectrophotometry and visible spectrophotometry based on colorimetric reactions.

Methods Overview
Several spectrophotometric methods have been developed for the quantification of cefixime.

The choice of method may depend on the sample matrix, available instrumentation, and

desired sensitivity.
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Direct UV Spectrophotometry: This method relies on the inherent ultraviolet absorbance of

the cefixime molecule. It is a straightforward and rapid technique suitable for relatively pure

samples.

Visible Spectrophotometry by Complexation/Derivatization: These methods involve a

chemical reaction with a specific reagent to produce a colored complex that absorbs in the

visible region of the electromagnetic spectrum. This approach enhances specificity and can

be used for samples with interfering substances that absorb in the UV region. Common

methods include:

Ion-pair complexation with bromophenol blue.

Complexation with copper(II) ions.

Reaction with Folin-Ciocalteu reagent.

Oxidative coupling with 4-aminophenol.

Complexation with ferric chloride and 2,2'-bipyridyl.

Charge-transfer complex formation with chloranil.

Complexation with palladium(II).

Quantitative Data Summary
The following tables summarize the key quantitative parameters for various spectrophotometric

methods for cefixime determination.

Table 1: UV Spectrophotometric Methods for Cefixime Analysis
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Solvent/Me
dium

λmax (nm)
Linearity
Range
(µg/mL)

LOD
(µg/mL)

LOQ
(µg/mL)

Correlation
Coefficient
(R²)

Methanol 288 2 - 10 0.042 0.096 0.999

Methanol 287 1 - 7 - - 0.9980

0.05 M

Phosphate

Buffer

288 4 - 20 0.843 2.555 0.9981

Water:Metha

nol (40:60

v/v)

260 2 - 12 - - -

Methanol and

Water

262.80-

303.60 (AUC)
5 - 25 - - 0.999

Table 2: Visible Spectrophotometric Methods for Cefixime Analysis
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Method Reagent(s) λmax (nm)
Linearity
Range
(µg/mL)

LOD
(µg/mL)

LOQ
(µg/mL)

Ion-Pair

Complexation

Bromophenol

Blue
610 10 - 130 1.08 3.61

Complexation Cu(II) 546 0.453 - 9.069 0.072 0.22

Redox

Reaction

Folin-

Ciocalteu

Reagent

720 5 - 25 - -

Complexation

Ferric

Chloride &

2,2'-Bipyridyl

520 1 - 10 - -

Oxidative

Coupling

4-

Aminophenol

& KIO₄

537 4 - 30 0.136 -

Charge-

Transfer

Complex

Chloranil 550 5 - 250 - -

Complexation Palladium(II) 352 2.5 - 35 - -

Experimental Protocols
Protocol 1: Direct UV Spectrophotometric Method in
Methanol
This protocol describes a simple and rapid method for the determination of cefixime in bulk and

tablet dosage forms using UV spectrophotometry.[1][2]

1. Materials and Reagents:

Cefixime trihydrate reference standard

Methanol (AR grade)
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Cefixime tablets (for assay)

Volumetric flasks

Pipettes

UV-Visible Spectrophotometer

2. Preparation of Standard Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of cefixime trihydrate reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve and make up the volume to the mark with methanol.

3. Preparation of Working Standard Solution (100 µg/mL):

Pipette 10 mL of the standard stock solution into a 100 mL volumetric flask.

Make up the volume with methanol.

4. Preparation of Calibration Curve Standards:

From the working standard solution (100 µg/mL), pipette appropriate aliquots into a series of

10 mL volumetric flasks to obtain final concentrations in the range of 2-10 µg/mL.[1]

Make up the volume to the mark with methanol.

5. Sample Preparation (from Tablet Dosage Form):

Weigh and finely powder 20 cefixime tablets.

Accurately weigh a quantity of the powder equivalent to 200 mg of cefixime and transfer it to

a 100 mL volumetric flask.[1]

Add about 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.[1]

Make up the volume to the mark with methanol.
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Filter the solution through a 0.45 µm Whatman filter paper.[1]

Dilute the filtrate appropriately with methanol to obtain a final concentration within the

calibration range (e.g., 20 µg/mL).[1]

6. Spectrophotometric Measurement:

Scan the prepared standard solutions over the wavelength range of 200-400 nm against

methanol as a blank to determine the wavelength of maximum absorbance (λmax). The

reported λmax is approximately 288 nm.[1]

Measure the absorbance of the calibration standards and the sample solution at the

determined λmax.

7. Data Analysis:

Plot a calibration curve of absorbance versus concentration for the standard solutions.

Determine the concentration of cefixime in the sample solution from the calibration curve

using the linear regression equation.

Calculate the amount of cefixime in the tablet formulation.

Protocol 2: Visible Spectrophotometric Method by Ion-
Pair Complexation with Bromophenol Blue
This method is based on the formation of a stable, bluish-green ion-pair complex between

cefixime and bromophenol blue in a non-aqueous medium.[3][4]

1. Materials and Reagents:

Cefixime trihydrate reference standard

Bromophenol Blue (BPB)

Dimethyl sulfoxide (DMSO)

Acetonitrile (ACN)
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Volumetric flasks, Pipettes

Visible Spectrophotometer

2. Preparation of Cefixime Standard Solution (in DMSO):

Prepare a standard stock solution of cefixime in DMSO.

3. Preparation of Bromophenol Blue Solution (in Acetonitrile):

Prepare a solution of bromophenol blue in acetonitrile.

4. Procedure for Complex Formation:

In a series of volumetric flasks, add varying aliquots of the cefixime standard solution.

To each flask, add a fixed volume of the bromophenol blue solution.

The bluish-green ion-pair complex forms almost instantaneously at room temperature.[3]

Allow the reaction to proceed for about 10 minutes to ensure stable absorbance readings.[3]

5. Spectrophotometric Measurement:

Measure the absorbance of the resulting solutions at the wavelength of maximum

absorbance, which is approximately 610 nm, against a reagent blank.[3]

6. Data Analysis:

Construct a calibration curve by plotting the absorbance values against the corresponding

concentrations of cefixime.

Determine the concentration of cefixime in the unknown sample by measuring its

absorbance and interpolating from the calibration curve.

Protocol 3: Visible Spectrophotometric Method by
Complexation with Cu(II)
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This method involves the formation of a pink-colored complex between cefixime and copper(II)

ions in a buffered medium.[5]

1. Materials and Reagents:

Cefixime trihydrate reference standard

Copper(II) salt (e.g., CuSO₄)

Acetate buffer (pH 7.8)

Volumetric flasks, Pipettes

Visible Spectrophotometer

Water bath

2. Preparation of Standard and Reagent Solutions:

Prepare a standard stock solution of cefixime.

Prepare a stock solution of Cu(II).

Prepare an acetate buffer solution of pH 7.8.

3. Procedure for Complex Formation:

In a 25 mL volumetric flask, mix appropriate concentrations of the cefixime standard solution

and the Cu(II) stock solution.[5]

Add the acetate buffer to maintain the pH at 7.8.[5]

Incubate the solution at 30 ± 1 °C for 45-60 minutes.[5]

Dilute to the mark with the acetate buffer.

4. Spectrophotometric Measurement:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://asianpubs.org/index.php/ajchem/article/download/25_6_123/6856
https://asianpubs.org/index.php/ajchem/article/download/25_6_123/6856
https://asianpubs.org/index.php/ajchem/article/download/25_6_123/6856
https://asianpubs.org/index.php/ajchem/article/download/25_6_123/6856
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15712004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the absorbance of the pink-colored complex at the λmax of 546 nm against a

reagent blank.[5]

5. Data Analysis:

Plot a calibration curve of absorbance versus the concentration of cefixime.

Determine the concentration of the unknown sample from its absorbance using the

calibration curve.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://asianpubs.org/index.php/ajchem/article/download/25_6_123/6856
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15712004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement

Data Analysis

Prepare Cefixime
Standard Stock Solution

Prepare Working
Standard Solutions

Dilution

Measure Absorbance
at λmax (288 nm)

Calibration Standards

Prepare Sample Solution
(from dosage form)

Sample Solution
Scan for λmax
(200-400 nm)

Determines Wavelength

Plot Calibration Curve
(Absorbance vs. Concentration)

Determine Sample
Concentration

Linear Regression

Calculate Amount of
Cefixime in Formulation

Click to download full resolution via product page

Caption: Workflow for Direct UV Spectrophotometric Analysis of Cefixime.
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Caption: Ion-Pair Complex Formation between Cefixime and Bromophenol Blue.
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Caption: Complexation Reaction of Cefixime with Copper(II) Ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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